Cas no 808127-73-3 (1H-Isoindol-1-one, 4-[4-amino-3-(trifluoromethoxy)phenyl]-2,3-dihydro-)

• Product name: 1H-Isoindol-1-one, 4-[4-amino-3-(trifluoromethoxy)phenyl]-2,3-dihydro-
• CAS No: 808127-73-3
• MF: C₁₅H₁₁N₂O₂F₃
• MW: 308.25524
• CID: 1803918
• PubChem ID: 21907528

1H-Isoindol-1-one, 4-[4-amino-3-(trifluoromethoxy)phenyl]-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindol-1-one, 4-[4-amino-3-(trifluoromethoxy)phenyl]-2,3-dihydro-
• 808127-73-3
• SCHEMBL1335488
• PHTJEUISERYGJS-UHFFFAOYSA-N

• Inchi： InChI=1S/C15H11F3N2O2/c16-15(17,18)22-13-6-8(4-5-12(13)19)9-2-1-3-10-11(9)7-20-14(10)21/h1-6H,7,19H2,(H,20,21)
• InChI Key： PHTJEUISERYGJS-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2C(=O)N1)C3=CC(=C(C=C3)N)OC(F)(F)F

Computed Properties

• Exact Mass: 308.077
• Monoisotopic Mass: 308.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4A^2